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Compound of Interest

Compound Name: C.I. Acid brown 83

Cat. No.: B12363664 Get Quote

Despite a comprehensive search of scientific and forensic literature, no established methods or

protocols were found for the use of Acid Brown 83 in detecting latent fingerprints in blood.

Initial and targeted investigations into the application of Acid Brown 83 for the enhancement of

blood impressions yielded no scholarly articles, research papers, or validated forensic

protocols. The available information on Acid Brown 83 primarily pertains to its use as a dye for

materials such as leather and wool, and in studies unrelated to forensic science, such as its

chemical degradation.

In contrast, the search consistently highlighted several other acid dyes as standard and well-

documented reagents for the development of latent fingerprints in blood. These include:

Acid Black 1 (Amido Black)

Acid Violet 17

Acid Yellow 7

Coomassie Brilliant Blue (Acid Blue 83)

These reagents are widely recognized and recommended in forensic science literature and

official guidelines for their efficacy in staining the protein components of blood, thereby

revealing latent prints.
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Given the absence of data and established procedures for Acid Brown 83 in this specific

forensic application, it is not possible to generate the requested detailed application notes and

protocols.

Alternative Proposal:

We can, however, provide the requested detailed Application Notes and Protocols for a widely

accepted and effective alternative, Acid Black 1 (Amido Black). This would include a summary

of quantitative data, detailed experimental protocols, and the mandatory visualizations

(Graphviz diagrams) as per your core requirements.

Please advise if you would like to proceed with the generation of this content for Acid Black 1.

To cite this document: BenchChem. [Lack of Scientific Evidence for Acid Brown 83 in Blood
Fingerprint Detection]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12363664#detecting-latent-fingerprints-in-blood-with-
acid-brown-83]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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